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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline
CAS No.: 7505-75-1
Cat. No.: B12043495
Get Quote
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Technical Whitepaper: 6-Chloro-4-
ethoxyquinazoline

Chemical Structure, Synthesis, and Pharmacological Applications

Executive Summary

6-Chloro-4-ethoxyquinazoline (CAS: 7505-75-1) represents a specialized heterocyclic
scaffold within the quinazoline class, a chemical family fundamental to modern kinase inhibitor
design. While 4-anilinoquinazolines (e.g., Gefitinib, Erlotinib) dominate the landscape of EGFR
inhibitors, the 4-alkoxy variants serve two critical roles: as lipophilic probes for ATP-binding
pockets and as electrophilic intermediates for further diversification.

This guide provides a definitive technical analysis of 6-Chloro-4-ethoxyquinazoline, detailing
its synthesis via regioselective nucleophilic aromatic substitution (

), physicochemical profiling, and its utility in Structure-Activity Relationship (SAR) campaigns
targeting tyrosine kinases.
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Chemical Architecture & Properties[1][2][3][4]

The compound consists of a fused benzene-pyrimidine ring system (quinazoline) substituted
with a chlorine atom at the C6 position and an ethoxy group at the C4 position. The electron-
deficient pyrimidine ring activates the C4 position, making it a focal point for reactivity, while the
C6-chloro substituent provides a stable handle for palladium-catalyzed cross-coupling
reactions (e.g., Suzuki-Miyaura).

hysicochemical Profile[1][21[41SN61[ 78]

Property Value
IUPAC Name 6-Chloro-4-ethoxyquinazoline
CAS Number 7505-75-1

Molecular Formula

Molecular Weight 208.64 g/mol

SMILES CCOclncnc2cc(Clycecl2
Density (Predicted) 1.284 g/cm3

LogP (Predicted) ~2.8 - 3.1 (Lipophilic)

pKa (Conjugate Acid) ~2.5 (Pyrimidine N1)
Appearance Off-white to pale yellow solid

Synthetic Methodology

The synthesis of 6-Chloro-4-ethoxyquinazoline relies on the exploitation of the differential
electrophilicity between the C4 and C6 positions. The C4 position, adjacent to two nitrogen
atoms (in the amidine-like system), is significantly more susceptible to nucleophilic attack than
the C6 position.

Retrosynthetic Analysis & Pathway

The most robust route proceeds from 6-chloroquinazolin-4(3H)-one, converted to the highly
reactive 4,6-dichloroquinazoline intermediate, followed by controlled alkoxylation.
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Figure 1: Step-wise synthesis pathway from anthranilic acid precursor to final ether product.

Detailed Experimental Protocol

Step 1: Chlorination (Activation)
» Reagents: 6-Chloroquinazolin-4(3H)-one (1.0 eq), Phosphorus Oxychloride (

, 5.0 eq),
-Diisopropylethylamine (DIPEA, 1.0 eq).

» Procedure: Suspend the quinazolinone in neat

. Add DIPEA dropwise (catalytic base accelerates the reaction). Heat to reflux (105°C) for 3
hours until the solution becomes clear.

o Workup: Evaporate excess

under reduced pressure. Pour the residue onto crushed ice/water with vigorous stirring to
precipitate 4,6-dichloroquinazoline. Filter and dry immediately (unstable to hydrolysis).

Step 2: Regioselective Alkoxylation (

)

» Reagents: 4,6-Dichloroquinazoline (1.0 eq), Sodium Ethoxide (1.1 eq), Anhydrous Ethanol.
e Procedure:
o Dissolve 4,6-dichloroquinazoline in anhydrous ethanol under

atmosphere. Cool to 0°C.
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o Add Sodium Ethoxide (21% wt in EtOH) dropwise over 20 minutes.
o Allow the mixture to warm to room temperature and stir for 2 hours.

o Critical Control Point: Monitor by TLC (Hexane:EtOAc 3:1). The C4-Cl is displaced rapidly;
prolonged heating or excess base may lead to side reactions at C2 or C6 (though C6 is
very unreactive).

 Purification: Remove solvent. Resuspend residue in DCM, wash with water and brine. Dry
over

. Recrystallize from Ethanol/Hexane if necessary.

Biological & Pharmacological Relevance[2][3][6][9]
[10]

Kinase Inhibition Context

Quinazolines are "privileged structures" in kinase inhibition.[1] While the 4-anilino moiety (found
in Lapatinib and Gefitinib) is crucial for hydrogen bonding with the hinge region of the ATP

binding site (specifically Met793 in EGFR), the 4-ethoxy analog serves as a vital probe in SAR
studies:

o Hydrogen Bond Acceptor vs. Donor: The ethoxy oxygen acts only as an H-bond acceptor,
unlike the NH of aniline which acts as a donor. A loss of potency in the 4-ethoxy analog
compared to the 4-anilino analog confirms the necessity of the H-bond donor interaction in
the binding pocket.

» Steric Fit: The ethoxy group probes the size of the hydrophobic pocket usually occupied by
the aniline phenyl ring.

Mechanistic Pathway

The biological activity of quinazoline derivatives typically involves competitive inhibition of ATP
binding.
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Figure 2: Mechanism of action for quinazoline-based inhibitors in the EGFR signaling cascade.

Analytical Characterization

To validate the identity of 6-Chloro-4-ethoxyquinazoline, the following spectral signatures are
diagnostic:

« NMR (400 MHz,

):

o

8.90 (s, 1H, H-2): Characteristic singlet of the pyrimidine ring.

o

8.05 (d, 1H, H-8): Doublet, coupling with H-7.

o

7.90 (d, 1H, H-5): Doublet, ortho to Chlorine.

o

7.70 (dd, 1H, H-7): Doublet of doublets.
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o 4.65 (q, 2H,
): Quartet, diagnostic of the ethoxy group.
o 1.55 (t, 3H,
): Triplet.
e Mass Spectrometry (ESI+):
o peak at 209.05 m/z.

o Characteristic Chlorine isotope pattern (

ratio of ~3:1) seen at 209/211.

Safety & Handling (MSDS Highlights)

o Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ethoxy group is
relatively stable, but the compound can hydrolyze back to the quinazolinone under strongly
acidic aqueous conditions.

e Handling: Use in a fume hood. Avoid inhalation of dust.
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273-412. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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